Cas no 1354706-55-0 (3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid)

3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid structure
1354706-55-0 structure
Product Name:3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid
CAS No:1354706-55-0
MF:C11H12N2O2
MW:204.225182533264
CID:5701832
PubChem ID:66509517
Update Time:2026-03-11

3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid Chemical and Physical Properties

Names and Identifiers

    • IMTYQJOMPNJKMU-UHFFFAOYSA-N
    • 3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid
    • 2-Propynoic acid, 3-(5-cyclopropyl-1-ethyl-1H-pyrazol-4-yl)-
    • 3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolicacid
    • 1354706-55-0
    • A909571
    • AKOS015921181
    • Inchi: 1S/C11H12N2O2/c1-2-13-11(8-3-4-8)9(7-12-13)5-6-10(14)15/h7-8H,2-4H2,1H3,(H,14,15)
    • InChI Key: IMTYQJOMPNJKMU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C#CC1=C(C2CC2)N(CC)N=C1

Computed Properties

  • Exact Mass: 204.09
  • Monoisotopic Mass: 204.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 391.4±34.0 °C(Predicted)
  • pka: 0.83±0.10(Predicted)

3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A175490-1g
3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid
1354706-55-0 97%
1g
$550.0 2024-04-24
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